4-Methyl-3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one

• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• IUPAC Name: 4-methyl-3-methylsulfanyl-6-phenyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H11N3OS/c1-14-10(15)9(12-13-11(14)16-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key: WYTAHFNZFZAURU-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=NN=C1SC)C2=CC=CC=C2

Description

4-Methyl-3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one, also known as MPT, is a heterocyclic organic compound that has been extensively studied due to its potential applications in various fields of science. MPT has a unique structure that makes it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 4-Methyl-3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one is not fully understood, but it is believed to involve the inhibition of cell proliferation and induction of apoptosis in cancer cells. This compound has also been shown to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in cell proliferation and metabolism. Additionally, this compound has been shown to induce the expression of genes involved in apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Methyl-3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one in laboratory experiments is its relatively simple synthesis method. Additionally, this compound has been shown to exhibit potent anticancer, antifungal, and antibacterial activity, making it a promising candidate for use in the development of new drugs. However, one limitation of using this compound in laboratory experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research involving 4-Methyl-3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one. One potential direction is the development of new drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, more research is needed to evaluate the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of 4-Methyl-3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one involves the reaction of 4-amino-2-methylsulfanyl-5-phenyl-1,2,3-triazole with acetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is then treated with hydrochloric acid to yield this compound. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

4-Methyl-3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one has been extensively studied for its potential applications in various fields of science. One of the most promising applications of this compound is in the field of medicinal chemistry. This compound has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines. Additionally, this compound has been shown to have antifungal and antibacterial properties, making it a potential candidate for use in the development of new antibiotics.